Tetrahydro-2,5-dioxo-3-furansulfonic Acid, Sodium Salt

Description

Tetrahydro-2,5-dioxo-3-furansulfonic acid, sodium salt is a succinic acid derivative with the molecular formula C4H3NaO6S and a molecular weight of 202.12 . It is also known by other names, including Sodium 2,5-dioxooxolane-3-sulfonate, Sulfosuccinic Acid Anhydride Sodium Salt, and Sodium 2,5-dioxotetrahydrofuran-3-sulfonate .

This chemical is widely used as a titrant in Karl Fischer titration for determining water content in various samples . According to safety data, it should be stored in a tightly closed container in a dry, cool, and well-ventilated place, and one should avoid contact with eyes, wearing safety glasses with side shields .

One similar chemical compound is 3-Furansulfonic acid, tetrahydro-2,5-dioxo-, which has the molecular formula C4H4O6S .

• CAS No.: 73464-18-3
• Product Name: Tetrahydro-2,5-dioxo-3-furansulfonic Acid, Sodium Salt
• Molecular Formula: C4H3NaO6S
• Molecular Weight: 202.12 g/mol
• IUPAC Name: sodium;2,5-dioxooxolane-3-sulfonate
• Standard InChI: InChI=1S/C4H4O6S.Na/c5-3-1-2(4(6)10-3)11(7,8)9;/h2H,1H2,(H,7,8,9);/q;+1/p-1
• Standard InChIKey: QVZVAUZTNCXLPV-UHFFFAOYSA-M
• SMILES: C1C(C(=O)OC1=O)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: C1C(C(=O)OC1=O)S(=O)(=O)[O-].[Na+]
• Synonyms: Sulfosuccinic Acid Anhydride Sodium Salt
• PubChem Compound: 4187165
• Last Modified: Apr 15 2024